molecular formula C7H10O3 B8431846 2-Tetrahydrofuranyl acrylate

2-Tetrahydrofuranyl acrylate

Cat. No. B8431846
M. Wt: 142.15 g/mol
InChI Key: FEUIEHHLVZUGPB-UHFFFAOYSA-N
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Description

2-Tetrahydrofuranyl acrylate is a useful research compound. Its molecular formula is C7H10O3 and its molecular weight is 142.15 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C7H10O3

Molecular Weight

142.15 g/mol

IUPAC Name

oxolan-2-yl prop-2-enoate

InChI

InChI=1S/C7H10O3/c1-2-6(8)10-7-4-3-5-9-7/h2,7H,1,3-5H2

InChI Key

FEUIEHHLVZUGPB-UHFFFAOYSA-N

Canonical SMILES

C=CC(=O)OC1CCCO1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a 100 mL 3-neck round bottom flask equipped with a stir bar, condenser, and addition funnel was added 39 mL of dihydrofuran (FW 70.09, d=0.927), and 0.18 g of phenothiazine Acrylic acid (19 mL, FW 72.06, d=1.05) was added dropwise slowly with stirring. A mild exotherm (55° C.) occurred. After cooling to room temperature, 0.415 g of poly(4-vinylpyridine hydrochloride) was added and the reaction was stirred overnight. The acid catalyst was then filtered off and 0.2 g each of calcium hydride and potassium carbonate was added to the filtrate. After removal of excess dihydrofuran on a rotovap, 10 mg of DPPH (2,2-diphenyl-1-picrylhydrazyl hydrate) was added and the slurry was vacuum distilled at 200 mtorr at 26° C. to give 26.0 g of 2-tetrahydrofuranyl acrylate.
Quantity
39 mL
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reactant
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phenothiazine Acrylic acid
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19 mL
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reactant
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0.415 g
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reactant
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Synthesis routes and methods II

Procedure details

To a 100 mL 3-neck round bottom flask equipped with a stir bar, condenser, and addition funnel was added 39 mL of dihydrofuran (FW 70.09, d=0.927), and 0.18 g of phenothiazine. Acrylic acid (19 mL, FW 72.06, d=1.05) was added dropwise slowly with stirring. A mild exotherm (55° C.) occurred. After cooling to room temperature, 0.415 g of poly(4-vinylpyridine hydrochloride) was added and the reaction was stirred overnight. The acid catalyst was then filtered off and 0.2 g each of calcium hydride and potassium carbonate was added to the filtrate. After removal of excess dihydrofuran on a rotovap, 10 mg of DPPH (2,2-diphenyl-1-picrylhydrazyl hydrate) was added and the slurry was vacuum distilled at 200 mtorr at 26° C. to give 26.0 g of 2-tetrahydrofuranyl acrylate.
Quantity
39 mL
Type
reactant
Reaction Step One
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0.18 g
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reactant
Reaction Step One
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19 mL
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reactant
Reaction Step Two
Quantity
0.415 g
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reactant
Reaction Step Three

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